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Compound of Interest

Compound Name: 2-Hepten-4-one

Cat. No.: B14161202 Get Quote

An In-depth Technical Guide to 2-Hepten-4-one: Commercial Availability, Suppliers, and

Synthetic Insights

Introduction
2-Hepten-4-one (CAS No: 4643-25-8) is an organic compound with the molecular formula

C7H12O.[1][2][3] It is a colorless, clear liquid with an ethereal odor and is primarily used as a

flavoring agent in the food industry.[4][5] For researchers, scientists, and professionals in drug

development, 2-Hepten-4-one and its derivatives can serve as valuable chemical

intermediates and building blocks for the synthesis of more complex molecules. This guide

provides a comprehensive overview of its commercial availability, key suppliers, technical data,

and potential synthetic methodologies.

Commercial Availability and Key Suppliers
2-Hepten-4-one is available from several chemical suppliers, though it is often listed for

research and experimental use. The availability can range from small laboratory quantities to

bulk orders, depending on the supplier.

Key Identified Suppliers:

BOC Sciences: A supplier of research chemicals, biochemicals, and a wide range of services

for the pharmaceutical industry, including custom synthesis.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14161202?utm_src=pdf-interest
https://www.benchchem.com/product/b14161202?utm_src=pdf-body
https://www.benchchem.com/product/b14161202?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hepten-4-one
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/126474
https://webbook.nist.gov/cgi/inchi?ID=C4643258
http://www.thegoodscentscompany.com/data/rw1025721.html
https://parchem.com/chemical-supplier-distributor/2-hepten-4-one-009111
https://www.benchchem.com/product/b14161202?utm_src=pdf-body
https://www.benchchem.com/product/b14161202?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1025721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14161202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Penta International Corporation: A company that provides chemistry-based solutions for

various commercial applications, including flavorings and fragrances.[4]

Kingchem Laboratories: Lists 2-Hepten-4-one among its available chemicals.[4]

Parchem: A supplier of flavor and fragrance chemical compounds.[5]

It is important to note that while some suppliers list "2-Hepten-4-one," others may offer

structurally related compounds like 5-Methyl-2-hepten-4-one, also known as Filbertone.[6]

Researchers should verify the exact specifications with the supplier before purchase.

Technical Data
The physical and chemical properties of 2-Hepten-4-one are summarized below. Data is

compiled from various supplier and chemical database sources.

General Properties
Property Value Source(s)

CAS Number 4643-25-8 [1][2][3][4][5]

Molecular Formula C7H12O [1][2][3]

Molecular Weight 112.17 g/mol [2]

Appearance Colorless clear liquid [4][5]

Odor Ethereal [4]

Synonyms

(E)-hept-2-en-4-one, propenyl

propyl ketone, ethyl ethylidene

acetone

[1][4][5]

Physical and Chemical Specifications
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Property Value Source(s)

Assay (Purity)
98.00% to 100.00% (sum of

isomers)
[4][5]

Specific Gravity 0.845 to 0.852 @ 25°C [4]

Refractive Index 1.440 to 1.445 @ 20°C [4]

Boiling Point
156-157°C @ 760 mmHg; 74-

75°C @ 12 mmHg
[4]

Flash Point 52.22°C (126.00°F) TCC [4]

Solubility
Soluble in alcohol; slightly

soluble in water.
[4]

Experimental Protocols: Synthetic Approaches
While detailed, step-by-step synthesis protocols for 2-Hepten-4-one are not readily available in

the provided search results, a general understanding of its synthesis can be derived from

related procedures in organic chemistry. A plausible approach involves the condensation of an

appropriate aldehyde and ketone.

Conceptual Synthetic Pathway: Aldol Condensation

A common method for forming α,β-unsaturated ketones is the aldol condensation. A potential

route to 2-Hepten-4-one could involve the reaction of butanal with acetone, followed by

dehydration. However, controlling the regioselectivity of this reaction can be challenging.

A more controlled synthesis might involve the reaction of propanal with the enolate of 2-

butanone. The resulting aldol addition product would then be dehydrated to yield 2-Hepten-4-
one.

Example of a Related Synthesis: trans-4-Bromo-2-heptene

The synthesis of a related compound, trans-4-Bromo-2-heptene, has been described and

involves the reaction of 2-heptene with N-bromosuccinimide (NBS) in the presence of a radical

initiator like benzoyl peroxide.[7] This highlights a potential starting material (2-heptene) that
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could be functionalized to produce 2-Hepten-4-one through subsequent oxidation and

isomerization steps.

General Laboratory Procedure for a Related Reaction (Allylation):

A procedure for the conjugate allylation of α,β-unsaturated ketones using allyltrimethylsilane

and titanium tetrachloride has been documented.[8] While not a direct synthesis of 2-Hepten-4-
one, it provides insight into the manipulation of similar chemical structures.

Reaction Setup: An α,β-unsaturated ketone is dissolved in a suitable solvent (e.g.,

dichloromethane) in a flask under an inert atmosphere and cooled.

Addition of Reagents: Titanium tetrachloride is added, followed by the dropwise addition of a

solution containing allyltrimethylsilane.

Reaction and Hydrolysis: The mixture is stirred at a low temperature and then hydrolyzed

with water.

Extraction and Purification: The product is extracted with an organic solvent, washed, dried,

and purified by distillation.[8]

Visualizations
Chemical Procurement Workflow
The following diagram illustrates a typical workflow for procuring a research chemical like 2-
Hepten-4-one.
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Caption: A typical workflow for procuring research chemicals.

Conceptual Synthesis Pathway
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This diagram shows a simplified, conceptual pathway for the synthesis of 2-Hepten-4-one via

an aldol condensation reaction.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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